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Abstract
Picrasidine M is a naturally occurring β-carboline alkaloid isolated from the root bark of

Picrasma quassioides BENNET. This technical guide provides a detailed overview of the known

physical and chemical properties of Picrasidine M, alongside a summary of the biological

activities observed in related compounds and the broader context of alkaloids from Picrasma

quassioides. Due to the limited availability of public data, this guide also highlights areas where

further research is critically needed.

Introduction
The Picrasma genus is a rich source of diverse alkaloids, with many exhibiting significant

pharmacological potential. Among these, the β-carboline alkaloids have attracted considerable

attention for their wide range of biological activities, including anti-inflammatory and anticancer

properties. Picrasidine M, a member of this family, was first isolated and its structure

elucidated in the mid-1980s. However, detailed experimental data and specific biological

studies on Picrasidine M remain scarce in publicly accessible literature. This guide aims to
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consolidate the available information on Picrasidine M and to provide a framework for future

research and development.

Physical and Chemical Properties
Comprehensive experimental data for the physical and chemical properties of Picrasidine M
are not widely available in the public domain. The following tables summarize the available

computed data from reputable chemical databases and the limited information from primary

literature references.

Table 1: General and Computed Physical & Chemical
Properties of Picrasidine M

Property Value Source

Molecular Formula C₂₉H₂₂N₄O₄ PubChem[1]

Molecular Weight 490.5 g/mol PubChem[1]

Monoisotopic Mass 490.16410520 Da PubChem[1]

Appearance Yellow amorphous powder
Inferred from related

compounds

Melting Point Data not available

Solubility Data not available

XLogP3-AA 4.3 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Topological Polar Surface Area 89.5 Å² PubChem[1]

Table 2: Spectroscopic Data for Picrasidine M
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Detailed experimental spectroscopic data for Picrasidine M is not available in the searched

public literature. The structural elucidation was originally reported by Ohmoto et al. in 1985, but

the full spectral data from this publication could not be accessed.

Spectroscopic Technique Observed Data

¹H NMR Data not available

¹³C NMR Data not available

Infrared (IR) Data not available

Ultraviolet-Visible (UV-Vis) Data not available

Mass Spectrometry (MS) Data not available

Biological Activity and Signaling Pathways
Specific biological studies on Picrasidine M are notably absent in the available literature.

However, the pharmacological activities of other picrasidine alkaloids and extracts from

Picrasma quassioides provide a strong indication of its potential therapeutic relevance.

Context from Related Picrasidine Alkaloids
Anticancer Activity: Several picrasidine alkaloids have demonstrated potent anticancer

effects.

Picrasidine G has been shown to decrease the viability of triple-negative breast cancer

cells by inhibiting the EGFR/STAT3 signaling pathway[1].

Picrasidine I induces apoptosis in oral squamous cell carcinoma cells through the

downregulation of JNK phosphorylation and cell cycle arrest[2][3][4].

Picrasidine J inhibits the metastasis of head and neck squamous cell carcinoma by

targeting the EMT pathway, KLK-10 expression, and ERK signaling[2][5].

Anti-inflammatory Activity: Alkaloids from Picrasma quassioides are known to possess anti-

inflammatory properties[3][6].
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Studies on various β-carboline alkaloids from this plant have shown inhibition of nitric

oxide (NO) production and pro-inflammatory cytokines like TNF-α and IL-6[6].

Immunomodulatory Activity:

Picrasidine S has been identified as a potent inducer of Type I interferon (IFN-I) and acts

as a vaccine adjuvant by activating the cGAS-IFN-I signaling pathway[5].

Given the structural similarities between Picrasidine M and other members of the picrasidine

family, it is plausible that it may share some of these biological activities. However, this requires

direct experimental verification.

Potential Signaling Pathways for Investigation
Based on the known mechanisms of related compounds, the following signaling pathways are

logical starting points for investigating the biological effects of Picrasidine M.

Potential Anticancer Pathways

Potential Anti-inflammatory & Immunomodulatory Pathways

Picrasidine M

EGFR

MAPK
(ERK, JNK)

STAT3

Apoptosis &
Cell Cycle Arrest

Metastasis Inhibition
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cGAS

NF-κB

STING Type I IFN

Inflammatory Cytokines
(TNF-α, IL-6)
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Potential signaling pathways for Picrasidine M investigation.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Picrasidine M are not available in the public domain. However, based on the methodologies

reported for other picrasidine alkaloids, the following workflows can be proposed.

Proposed Isolation and Purification Workflow
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A generalized workflow for the isolation of Picrasidine M.

General Workflow for Biological Activity Screening
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Picrasidine M
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A proposed workflow for evaluating the biological activity of Picrasidine M.

Conclusion and Future Directions
Picrasidine M represents an understudied natural product with significant potential, given the

demonstrated activities of its structural analogs. The immediate and most critical need is the

acquisition and public dissemination of its complete physical, chemical, and spectroscopic

data. Following this, a systematic investigation into its biological properties, particularly its

anticancer and anti-inflammatory effects, is warranted. The signaling pathways and

experimental workflows outlined in this guide provide a strategic roadmap for researchers to

unlock the therapeutic potential of Picrasidine M. Such studies will be invaluable for drug

discovery and development professionals seeking novel lead compounds from natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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